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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzoyl chloride

Cat. No.: B1294347 Get Quote

An In-depth Technical Guide to the Safety Data of 3-(Trifluoromethyl)benzoyl Chloride

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount for ensuring a safe and compliant

laboratory environment. This technical guide provides a comprehensive overview of the safety

data for 3-(Trifluoromethyl)benzoyl chloride (CAS No. 2251-65-2), a versatile reagent

frequently employed in organic synthesis, particularly in the development of pharmaceuticals

and agrochemicals.[1][2]

Chemical Identification and Physical Properties
3-(Trifluoromethyl)benzoyl chloride is a colorless to pale yellow liquid.[1][2][3] It is

characterized by the presence of a trifluoromethyl group on the benzoyl chloride backbone,

which influences its reactivity and physical properties.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₄ClF₃O [2][4]

Molecular Weight 208.56 g/mol [2][3][4]

CAS Number 2251-65-2 [2][3][4][5]

Appearance
Colorless to light yellow clear

liquid
[1][2][3]

Boiling Point 184-186 °C at 750 mmHg [3][4][6]

85 °C at 10 mmHg [2]

Density 1.383 g/mL at 25 °C [4][6]

1.4078 g/cm³ at 20 °C [3]

Refractive Index n20/D 1.477 [4][6]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Water Solubility Decomposes [1]

Hazard Identification and Classification
This compound is classified as hazardous and requires careful handling.[5] It is corrosive and

causes severe skin burns and eye damage.[5] Contact with water liberates toxic gas.[5]

Table 2: GHS Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Source: Fisher Scientific, Sigma-Aldrich[4][5]

Signal Word: Danger[4][5]
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Hazard Statements:

H314: Causes severe skin burns and eye damage.[4]

Precautionary Statements: A comprehensive list of precautionary statements covering

prevention, response, storage, and disposal is provided by suppliers.[5] Key precautions

include wearing appropriate personal protective equipment (PPE), ensuring adequate

ventilation, and avoiding contact with skin, eyes, and clothing.[5][7]

Experimental Protocols
Detailed experimental protocols for the determination of all safety data points are not typically

provided in standard Safety Data Sheets. The presented data are generally derived from

standardized testing methods (e.g., OECD guidelines) or established scientific literature. For

specific experimental details, it is recommended to consult specialized toxicological and

chemical properties databases.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Handling:

Do not breathe mist, vapors, or spray.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Wear protective gloves, clothing, eye, and face protection.[5]

Handle in a well-ventilated area, preferably within a closed system or with appropriate

exhaust ventilation.[5]

Avoid contact with water, as it reacts to liberate toxic gas.[5]

Storage:

Store in a cool, dry, and well-ventilated area.[1]
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Keep containers tightly closed.[5]

Store locked up.[5]

Store under an inert atmosphere to protect from moisture.[1][5]

Incompatible materials include water, strong oxidizing agents, strong acids, strong bases,

alcohols, and strong reducing agents.[5]

First Aid Measures
In case of exposure, immediate medical attention is required.[5]

Table 3: First Aid Procedures

Exposure Route First Aid Measure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical aid

immediately.[3][5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off

immediately with soap and plenty of water. Get

medical aid immediately.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical aid immediately.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[3][5]
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Logical Workflow for Safe Use
The following diagram illustrates the logical workflow for the safe handling and use of 3-
(Trifluoromethyl)benzoyl chloride, from initial risk assessment to emergency response.

Risk Assessment & Planning

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Emergency Preparedness
(Spill Kit, Eyewash, Shower)

Safe Handling & Use
(Avoid Water, Incompatibles)

Proper Storage
(Cool, Dry, Inert Atmosphere)

Waste Disposal
(Approved Plant) Exposure Event

First Aid Measures

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-(Trifluoromethyl)benzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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